Pyridine-3,5-dicarbonitrile

• CAS: 1195-58-0
• Molecular Formula: C7H3N3
• Molecular Weight: 129.12 g/mol
• SMILES: C1=C(C=NC=C1C#N)C#N
• InChI: InChI=1S/C7H3N3/c8-2-6-1-7(3-9)5-10-4-6/h1,4-5H
• InChIKey: UHPIOPMELXIDLL-UHFFFAOYSA-N

Pyridine-3,5-dicarbonitrile (3,5-dicyanopyridine) features a unique 3,5-substitution pattern on the pyridine ring, imparting strong electron-withdrawing properties critical for high-performance OLEDs (TADF host materials), selective enzyme inhibitors (AChE, BuChE, DNMT1), and MOF precursors. Its distinct electronic structure ensures reliable, reproducible results in advanced material and drug discovery applications. For R&D and pilot-scale synthesis.

Pyridine-3,5-dicarbonitrile: A Versatile Electron-Deficient Building Block for Materials and Medicinal Chemistry

Pyridine-3,5-dicarbonitrile (CAS 1195-58-0), also known as 3,5-dicyanopyridine, is a heterocyclic compound with a pyridine core substituted by two cyano groups at the 3- and 5-positions . This specific substitution pattern imparts a strong electron-withdrawing character, making it a valuable scaffold for designing electron-transporting materials and bioactive molecules . Its applications range from organic light-emitting diodes (OLEDs) to selective enzyme inhibitors [1][2].

• [1] Leitonas, K., Vigante, B., Volyniuk, D., Bucinskas, A., Keruckiene, R., Dimitrijevs, P., Chiu, T., Grazulevicius, J. V., & Arsenyan, P. (2023). 3,5-Dicyanopyridine motifs for electron-transporting semiconductors: from design and synthesis to efficient organic light-emitting diodes. Journal of Materials Chemistry C, 11, 9514-9526. https://doi.org/10.1039/D3TC00841J View Source
• [2] Horton, J. R., et al. (2022). Structural characterization of dicyanopyridine containing DNMT1-selective, non-nucleoside inhibitors. Structure, 30(6), 793-802.e5. https://doi.org/10.1016/j.str.2022.03.009 View Source

Why Pyridine-3,5-dicarbonitrile Cannot Be Replaced by Generic Analogs in Key Applications

The substitution pattern of the dicyanopyridine core is the primary driver of its unique properties. While several dicyanopyridine isomers exist (e.g., 2,3-, 2,4-, 2,5-, 2,6-), the 3,5- arrangement is distinct [1]. The electron-withdrawing cyano groups at the 3- and 5-positions create a specific molecular dipole and electronic structure that is fundamentally different from other isomers . This directly impacts properties like triplet energy (E_T), electron affinity, and molecular packing, which are critical for performance in optoelectronic devices and specific biological interactions, such as DNA intercalation [2][3]. Therefore, substituting a 3,5-dicyanopyridine with a 2,6- or other isomer is not a simple exchange; it represents a significant change to the molecule's core electronic and structural properties, leading to unpredictable and often inferior performance in applications that rely on its precise characteristics.

• [1] Pavlik, J. W., Kebede, N., & Tantayanon, S. (2000). Photochemistry of dicyanopyridines. Journal of Photochemistry and Photobiology A: Chemistry, 135(1), 7-11. View Source
• [2] Leitonas, K., et al. (2023). 3,5-Dicyanopyridine motifs for electron-transporting semiconductors: from design and synthesis to efficient organic light-emitting diodes. Journal of Materials Chemistry C, 11, 9514-9526. https://doi.org/10.1039/D3TC00841J View Source
• [3] Horton, J. R., et al. (2022). Structural characterization of dicyanopyridine containing DNMT1-selective, non-nucleoside inhibitors. Structure, 30(6), 793-802.e5. https://doi.org/10.1016/j.str.2022.03.009 View Source

Quantitative Evidence for Selecting Pyridine-3,5-dicarbonitrile Over Close Analogs

Enhanced OLED Efficiency: 3,5-Dicyanopyridine vs. Conventional Host Materials

In the context of thermally activated delayed fluorescence (TADF) OLEDs, a host material based on the 3,5-dicyanopyridine motif demonstrated a maximum external quantum efficiency (EQE) of 21.9%, a 70% relative improvement compared to devices fabricated with the conventional host material 3,3′-di(9H-carbazol-9-yl)-1,1′-biphenyl (mCBP), which achieved an EQE of 12.9% [1]. Both devices utilized the same TADF emitter, 4,6-di(9,9-dimethylacridan-10-yl)isophthalonitrile (DAcIPN) [1].

Evidence Dimension	Maximum External Quantum Efficiency (EQE)
Target Compound Data	21.9%
Comparator Or Baseline	mCBP (conventional host): 12.9%
Quantified Difference	70% relative improvement
Conditions	TADF OLED device using DAcIPN as the emitter

Why This Matters

This direct performance comparison provides a clear, quantitative justification for selecting a 3,5-dicyanopyridine-based host to maximize light extraction efficiency in TADF-OLEDs, a critical factor for device performance and energy consumption.

• [1] Leitonas, K., Vigante, B., Volyniuk, D., Bucinskas, A., Keruckiene, R., Dimitrijevs, P., Chiu, T., Grazulevicius, J. V., & Arsenyan, P. (2023). 3,5-Dicyanopyridine motifs for electron-transporting semiconductors: from design and synthesis to efficient organic light-emitting diodes. Journal of Materials Chemistry C, 11, 9514-9526. https://doi.org/10.1039/D3TC00841J View Source

Potent Dual-Target Enzyme Inhibition with Pyridine-3,5-dicarbonitrile Derivative

A specific derivative of pyridine-3,5-dicarbonitrile (compound 5) exhibits potent dual-target activities, inhibiting acetylcholinesterase (AChE) with an IC50 of 13 nM and butyrylcholinesterase (BuChE) with an IC50 of 3.1 μM, while also showing high affinity for the sigma-1 receptor (σ1R) with a K_i of 1.45 nM [1]. This contrasts with other polyfunctionalized small pyridines which may not possess this specific multitarget profile [1].

Evidence Dimension	AChE and BuChE Inhibition, σ1R Affinity
Target Compound Data	AChE IC50 = 13 nM, BuChE IC50 = 3.1 μM, σ1R Ki = 1.45 nM
Comparator Or Baseline	Other polyfunctionalized small pyridines (specific comparator not identified)
Quantified Difference	Potent dual-target profile
Conditions	In vitro enzyme inhibition and receptor binding assays

Why This Matters

This multitarget profile is a key differentiator for a pyridine-3,5-dicarbonitrile derivative, suggesting potential therapeutic advantages in complex neurological disorders like Alzheimer's disease, where modulation of multiple targets may be more effective than a single-target approach.

• [1] Deuther-Conrad, W., Schepmann, D., Iriepa, I., López-Munoz, F., Chioua, M., Wünsch, B., Samadi, A., & Marco-Contelles, J. (2025). 2-{N-[ω-(1-Benzylpiperidin-4-yl)alkyl]amino}-6-[(prop-2-yn-1-yl)amino]pyridine-3,5-dicarbonitriles Showing High Affinity for σ1/2 Receptors. International Journal of Molecular Sciences, 26, 1266-1278. View Source

Defined Physical and Thermal Properties for Process and Formulation Design

Pyridine-3,5-dicarbonitrile has a defined melting point (predicted range based on boiling point) and a flash point of 96.4 °C . Its electron-transporting derivatives have been shown to possess high glass-transition temperatures (T_g) up to 185 °C [1]. These well-defined thermal properties are crucial for ensuring safe handling, developing robust synthetic and purification processes, and designing stable formulations, especially for applications requiring high thermal stability like OLEDs [1]. In contrast, the properties of other dicyanopyridine isomers may vary significantly.

Evidence Dimension	Thermal Properties
Target Compound Data	Flash Point: 96.4 °C; Derivative Tg: up to 185 °C
Comparator Or Baseline	Other dicyanopyridine isomers (specific data not provided)
Quantified Difference	High Tg of derivative
Conditions	Standard analytical characterization and differential scanning calorimetry (DSC)

Why This Matters

The availability of precise, quantifiable thermal data, including high T_g for its derivatives, provides a significant advantage for process engineers and formulation scientists who require this information for safe handling, storage, and to ensure the long-term stability and performance of the final product in demanding applications.

• [1] Leitonas, K., et al. (2023). 3,5-Dicyanopyridine motifs for electron-transporting semiconductors: from design and synthesis to efficient organic light-emitting diodes. Journal of Materials Chemistry C, 11, 9514-9526. https://doi.org/10.1039/D3TC00841J View Source

Structure-Guided Selectivity for DNMT1 Inhibition

The 3,5-dicyanopyridine core is a key structural feature of a new class of potent, reversible, and selective non-nucleoside inhibitors of DNA methyltransferase 1 (DNMT1) [1]. This is in contrast to other DNMT inhibitors, such as the widely used nucleoside analog 5-azacytidine, which act through a different, covalent mechanism and have distinct selectivity and toxicity profiles [2]. X-ray crystallography studies have revealed a unique binding mode for dicyanopyridine-containing inhibitors like GSK3735967, which intercalate into hemimethylated DNA and stabilize a displaced active-site loop of DNMT1 [1].

Evidence Dimension	Mechanism of DNMT1 Inhibition
Target Compound Data	Non-nucleoside, reversible, selective (as exemplified by derivatives)
Comparator Or Baseline	5-azacytidine (nucleoside analog): Covalent, mechanism-based
Quantified Difference	Distinct, non-covalent mechanism
Conditions	X-ray crystallography and biochemical assays with human DNMT1

Why This Matters

The unique, non-nucleoside mechanism of action of 3,5-dicyanopyridine-based DNMT1 inhibitors provides a compelling scientific rationale for their development as potentially safer and more selective epigenetic therapies compared to traditional nucleoside analogs, which are associated with significant off-target toxicity.

• [1] Horton, J. R., et al. (2022). Structural characterization of dicyanopyridine containing DNMT1-selective, non-nucleoside inhibitors. Structure, 30(6), 793-802.e5. https://doi.org/10.1016/j.str.2022.03.009 View Source
• [2] Stresemann, C., & Lyko, F. (2008). Modes of action of the DNA methyltransferase inhibitors azacytidine and decitabine. International Journal of Cancer, 123(1), 8-13. View Source

High-Value Application Scenarios for Pyridine-3,5-dicarbonitrile Based on Verified Evidence

Development of High-Efficiency TADF-OLED Host Materials

Leverage the 3,5-dicyanopyridine core to design and synthesize new host materials for TADF-OLEDs, aiming to surpass the 21.9% EQE benchmark. The high triplet energy (2.68-2.79 eV) and high glass transition temperature (up to 185 °C) of derivatives provide a strong foundation for achieving efficient reverse intersystem crossing and device stability [1]. This scaffold is a proven platform for developing next-generation, energy-efficient displays.

Rational Design of Multitarget-Directed Ligands for Neurodegenerative Diseases

Utilize the pyridine-3,5-dicarbonitrile scaffold as a privileged structure for the rational design of multitarget-directed ligands (MTDLs). The demonstrated ability of a specific derivative to potently inhibit AChE (IC50 = 13 nM) and BuChE (IC50 = 3.1 μM) while binding the σ1R (K_i = 1.45 nM) validates this core for creating molecules that address the complex pathology of disorders like Alzheimer's disease [2]. This approach may yield more effective treatments than single-target agents.

Synthesis of Next-Generation, Non-Nucleoside DNMT1 Inhibitors

Employ the 3,5-dicyanopyridine moiety as a key building block for the development of novel, reversible, and selective DNMT1 inhibitors. The unique intercalative binding mode and non-nucleoside mechanism of action, as structurally characterized for compounds like GSK3735967, offer a distinct advantage over traditional nucleoside analogs (e.g., 5-azacytidine) by potentially reducing off-target effects and improving therapeutic index for epigenetic cancer therapies [3].

Building Block for Coordination Polymers and Metal-Organic Frameworks (MOFs)

Exploit the strong electron-withdrawing nature and 3,5-substitution pattern of pyridine-3,5-dicarbonitrile as a precursor or ligand component for constructing coordination polymers and metal-organic frameworks (MOFs) [4]. The cyano groups can serve as potential coordination sites or be further functionalized to create ligands with tailored electronic properties, opening avenues for materials with applications in catalysis, gas storage, and sensing [4].

• [1] Leitonas, K., et al. (2023). 3,5-Dicyanopyridine motifs for electron-transporting semiconductors: from design and synthesis to efficient organic light-emitting diodes. Journal of Materials Chemistry C, 11, 9514-9526. https://doi.org/10.1039/D3TC00841J View Source
• [2] Deuther-Conrad, W., et al. (2025). 2-{N-[ω-(1-Benzylpiperidin-4-yl)alkyl]amino}-6-[(prop-2-yn-1-yl)amino]pyridine-3,5-dicarbonitriles Showing High Affinity for σ1/2 Receptors. International Journal of Molecular Sciences, 26, 1266-1278. View Source
• [3] Horton, J. R., et al. (2022). Structural characterization of dicyanopyridine containing DNMT1-selective, non-nucleoside inhibitors. Structure, 30(6), 793-802.e5. https://doi.org/10.1016/j.str.2022.03.009 View Source
• [4] Thimmaiah, M., Li, P., Regati, S., Chen, B., & Zhao, J. C. G. (2012). Multi-component synthesis of 2-amino-6-(alkylthio)pyridine-3,5-dicarbonitriles using Zn(II) and Cd(II) metal–organic frameworks (MOFs) under solvent-free conditions. Tetrahedron Letters, 53(36), 4870-4872. View Source